2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate

• IUPAC Name: 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylamino]ethyl naphthalene-1-carboxylate
• InChI: InChI=1S/C21H18N2O4S/c1-23(20-18-10-4-5-12-19(18)28(25,26)22-20)13-14-27-21(24)17-11-6-8-15-7-2-3-9-16(15)17/h2-12H,13-14H2,1H3
• InChI Key: LMTMNFGUEIPILU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC(=O)C1=CC=CC2=CC=CC=C21)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol

Description

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate, also known as DBIBEN, is a chemical compound that has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate has been shown to selectively bind to certain proteins and enzymes, leading to changes in their activity and function. This can result in a range of biochemical and physiological effects, depending on the specific target protein or enzyme.
Biochemical and Physiological Effects
2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes involved in cancer cell growth and proliferation, the induction of apoptosis (programmed cell death) in cancer cells, and the modulation of protein-protein interactions involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate is its high selectivity and specificity for certain proteins and enzymes, which can make it a valuable tool for investigating biological systems and pathways. However, there are also limitations to its use, including its potential toxicity and the need for careful optimization of experimental conditions to ensure accurate and reproducible results.

Future Directions

There are many potential future directions for 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate research, including the development of new synthetic methods for producing the compound, the identification of new target proteins and enzymes, and the development of new applications for 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate in various fields of scientific research. Additionally, further studies will be needed to fully understand the potential therapeutic applications of 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate and to evaluate its safety and efficacy in clinical settings.
In conclusion, 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate is a promising chemical compound with a range of potential scientific research applications. Its selectivity and specificity for certain proteins and enzymes make it a valuable tool for investigating biological systems and pathways, and its potential therapeutic applications make it an exciting area of research for the future.

Synthesis Methods

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate can be synthesized through a multi-step process that involves the reaction of 1-naphthoic acid with thionyl chloride to form 1-naphthoyl chloride. This is then reacted with N-methyl-N-(2-aminoethyl)amine to form the intermediate product, which is further reacted with 3-chloro-1,2-benzisothiazole-1,1-dioxide to form the final product, 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate.

Scientific Research Applications

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]ethyl 1-naphthoate has been studied for its potential use in various scientific research applications, including as a fluorescent probe for imaging biological systems, a tool for investigating protein-protein interactions, and a potential therapeutic agent for cancer and other diseases.